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Compound of Interest

Compound Name: Methyl pyrimidine-5-carboximidate

CAS No.: 57871-19-9

Cat. No.: B3145673

Get Quote

A Technical Guide to a Privileged Scaffold in Drug
Discovery
Executive Summary
The methyl pyrimidine-5-carboximidate scaffold (

) represents a pivotal electrophilic hub in medicinal chemistry. Unlike stable amide drugs, the
imidate functionality is a "masked" amidine, capable of reacting with nucleophiles under mild
conditions to yield diverse libraries of bioisosteres.

The bioactivity profile of its analogs is characterized by:

Metabolic Regulation: Potent inhibition of Nicotinamide N-methyltransferase (NNMT) by

carboxamide analogs, offering therapeutic avenues for Type 2 Diabetes and obesity.

Oncology: EGFR and Aurora kinase inhibition by amidine and fused-pyrimidine derivatives.

Immunomodulation: Salt-Inducible Kinase (SIK) inhibition for Inflammatory Bowel Disease

(IBD).[1]
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Chemical Biology & Mechanism of Action[2][3]
The Imidate "Warhead" and Synthetic Divergence
The methyl imidate group at the 5-position of the pyrimidine ring is electronically tuned by the

nitrogen-rich heterocycle. The electron-deficient pyrimidine ring enhances the electrophilicity of

the imidate carbon, facilitating rapid reaction with amines to form amidines

(antimicrobial/anticancer) or hydrazines to form fused triazoles.

Visualization: The Synthetic Divergence Tree
The following diagram illustrates how the methyl pyrimidine-5-carboximidate serves as the

precursor to three distinct bioactive classes.

Pyrimidine-5-Carbonitrile
(Precursor)

Methyl Pyrimidine-5-Carboximidate
(The Scaffold)

Pinner Rxn
(MeOH/HCl)

Carboximidamide Analogs
(Kinase Inhibitors)

+ Amines
(Nucleophilic Subst.)

Carboxamide Analogs
(NNMT Inhibitors)

Hydrolysis
(pH > 9)

Fused Heterocycles
(Thienopyrimidines)

+ Hydrazines
(Cyclization)

Click to download full resolution via product page

Figure 1: Synthetic divergence from the Methyl Pyrimidine-5-Carboximidate scaffold to

bioactive analogs.[2]

Primary Bioactive Domain: NNMT Inhibition
The most significant recent application of pyrimidine-5-analogs (specifically carboxamides

derived from the imidate) is the inhibition of Nicotinamide N-methyltransferase (NNMT).

Mechanism: NNMT methylates nicotinamide (NAM) using S-adenosylmethionine (SAM),

creating 1-methylnicotinamide (1-MNA).[3] High NNMT activity depletes SAM and is linked to

diet-induced obesity and insulin resistance.
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Analog Action: Pyrimidine-5-carboxamides mimic the nicotinamide substrate but cannot be

methylated, effectively locking the enzyme active site. This restores SAM levels and

promotes energy expenditure.

Visualization: NNMT Signaling & Inhibition
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Figure 2: Mechanism of NNMT inhibition by pyrimidine-5-analogs, preventing MNA

accumulation.

Comparative Bioactivity Data[2][4][6][7][8]
The following table summarizes the potency of key analogs derived from the pyrimidine-5-

carboximidate scaffold against their respective targets.
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Analog Class Target Indication
Potency (

)

Key
Mechanism

Carboxamide NNMT Type 2 Diabetes 12 - 50 nM

Competitive

inhibition of

Nicotinamide

binding site.

Carboximidamid

e
EGFR

Lung Cancer

(NSCLC)

3.5 - 8.0

M

ATP-competitive

inhibition;

induction of

apoptosis.

Carboxamide SIK1/2
IBD

(Inflammation)
< 100 nM

Downregulation

of pro-

inflammatory

cytokines (IL-12).

Carbonitrile COX-2 Inflammation
0.1 - 0.5

M

Selective COX-2

inhibition over

COX-1.

Data aggregated from recent medicinal chemistry literature [1, 2, 4].[4][5]

Experimental Protocols
Synthesis of Methyl Pyrimidine-5-Carboximidate (Pinner
Reaction)
This protocol yields the reactive imidate hydrochloride salt, the precursor for all subsequent

bioactive analogs.

Reagents: Pyrimidine-5-carbonitrile, Methanol (anhydrous), HCl gas (or Acetyl Chloride).

Safety: Perform in a fume hood; HCl gas is corrosive.

Dissolution: Dissolve pyrimidine-5-carbonitrile (1.0 eq) in anhydrous methanol (10 mL/g).
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Activation: Cool the solution to 0°C in an ice bath. Bubble dry HCl gas through the solution

for 30 minutes until saturation. Alternatively, add Acetyl Chloride (3.0 eq) dropwise

(generates HCl in situ).

Incubation: Seal the reaction vessel and store at 4°C for 12–24 hours.

Precipitation: Add cold anhydrous diethyl ether to the reaction mixture. The methyl
pyrimidine-5-carboximidate hydrochloride will precipitate as a white/off-white solid.

Isolation: Filter quickly under nitrogen (imidates are hygroscopic) and wash with dry ether.

Use immediately for the next step.

Conversion to Bioactive Amidine (General Protocol)
Reagents: Methyl pyrimidine-5-carboximidate HCl, Primary Amine (e.g., aniline derivative),

Methanol.

Basification: Suspend the imidate salt (1.0 eq) in dry methanol. Add Triethylamine (1.1 eq) to

liberate the free imidate base.

Coupling: Add the primary amine (1.0 eq).

Reflux: Heat the mixture to reflux (65°C) for 4–6 hours. Monitor by TLC (disappearance of

imidate).

Purification: Evaporate solvent. Recrystallize from Ethanol/Water to obtain the pyrimidine-5-

carboximidamide.

Self-Validating Bioassay: NNMT Inhibition Screen
To verify the bioactivity of synthesized carboxamide analogs.

Enzyme Prep: Recombinant human NNMT (expressed in E. coli).

Reaction Mix: 50 mM Tris buffer (pH 7.5), 1 mM DTT, 5

M SAM, 10

M Nicotinamide, and varying concentrations of the test analog.
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Detection: Fluorescence-based assay detecting the formation of 1-MNA.

Excitation: 320 nm

Emission: 405 nm

Validation: Use 1-Methylnicotinamide (product) as a standard curve. A decrease in

fluorescence production relative to control indicates inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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